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Compound of Interest

Compound Name: Boron triiodide

Cat. No.: B077602 Get Quote

This technical guide provides a comprehensive overview of the gas-phase thermochemical

data for Boron triiodide (BI₃). It is intended for researchers, scientists, and professionals in

drug development and materials science who require accurate and detailed thermodynamic

information. This document summarizes key quantitative data, outlines the experimental

methodologies employed for their determination, and illustrates the relationships between

these properties.

Quantitative Thermochemical Data
The thermochemical properties of gaseous Boron triiodide are crucial for understanding its

behavior in various chemical processes, including its synthesis, purification, and application in

chemical vapor deposition. The following tables summarize the key quantitative data sourced

from the NIST-JANAF Thermochemical Tables and other relevant literature.[1]

Table 1: Standard Enthalpy of Formation and Standard Entropy

This table presents the standard enthalpy of formation (ΔfH°gas) and standard entropy

(S°gas,1 bar) for gaseous Boron triiodide at 298.15 K.

Quantity Value Units Reference

ΔfH°gas (298.15 K) 71.13 kJ/mol --INVALID-LINK--[1]

S°gas,1 bar (298.15

K)
348.64 J/mol·K --INVALID-LINK--[1]
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Table 2: Gas Phase Heat Capacity (Shomate Equation)

The heat capacity (Cp°) of gaseous Boron triiodide as a function of temperature can be

calculated using the Shomate equation. The equation is of the form:

Cp° = A + Bt + Ct² + D*t³ + E/t²

where t is the temperature in Kelvin divided by 1000. The coefficients for Boron triiodide are

provided in the table below, valid over the temperature range of 298 to 6000 K.[1]

Coefficient Value

A 80.75706

B 2.015451

C -0.542836

D 0.046149

E -0.967621

Source: Chase, M.W., Jr., NIST-JANAF Themochemical Tables, Fourth Edition, J. Phys. Chem.

Ref. Data, Monograph 9, 1998, 1-1951.[1]

Experimental Protocols
The determination of accurate thermochemical data relies on precise experimental techniques.

While the specific, detailed experimental protocols for the original determination of all

thermochemical data for Boron triiodide are not readily available in modern databases, this

section outlines the general methodologies typically employed for such measurements.

2.1 Enthalpy of Formation

The standard enthalpy of formation of gaseous compounds like Boron triiodide is often

determined through a combination of calorimetric measurements and vapor pressure data.

Bomb Calorimetry: For the solid phase, the enthalpy of formation can be determined by

reacting the compound with a powerful oxidizing agent (like fluorine) in a bomb calorimeter.
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[2] The heat released during the reaction is measured, and through a series of

thermochemical cycles, the enthalpy of formation of the product (in this case, BI₃) can be

calculated.

Enthalpy of Sublimation: To obtain the gas-phase enthalpy of formation, the enthalpy of

sublimation of solid Boron triiodide is required. This is typically determined from vapor

pressure measurements at different temperatures using the Clausius-Clapeyron equation.

2.2 Vapor Pressure and Enthalpy of Sublimation

A key study on the vapor pressure of Boron triiodide was conducted by Andersen and Belz in

1953.[3] While the full experimental text is not widely accessible, the general methodology for

such measurements involves:

Isoteniscope or Effusion Methods: The vapor pressure of a substance as a function of

temperature can be measured using an isoteniscope, where the pressure of an inert gas is

adjusted to balance the vapor pressure of the sample. Alternatively, Knudsen effusion mass

spectrometry (KEMS) can be used, where the rate of effusion of the vapor through a small

orifice into a vacuum is measured.[1][4][5] The mass of the effused vapor is determined, and

from this, the vapor pressure can be calculated.

Data Analysis: The logarithm of the vapor pressure is then plotted against the inverse of the

temperature (1/T). The slope of this plot is directly proportional to the enthalpy of sublimation

(ΔH°sub).

2.3 Heat Capacity

The heat capacity of a gas can be determined experimentally or calculated from spectroscopic

data.

Calorimetric Methods: Experimental determination of the heat capacity of gases can be

achieved using flow calorimeters, where a known amount of heat is supplied to a flowing

gas, and the resulting temperature change is measured.

Spectroscopic Methods: For many molecules, including Boron triiodide, the heat capacity is

calculated from statistical mechanics using molecular parameters obtained from

spectroscopic measurements (e.g., infrared and Raman spectroscopy).[6] The vibrational
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frequencies, rotational constants, and other molecular properties are used to calculate the

vibrational, rotational, and translational contributions to the heat capacity. The data

presented in the NIST WebBook for Boron triiodide are based on such calculations, which

are then fitted to the Shomate equation for ease of use.[1]

Visualization of Thermochemical Relationships
The following diagram illustrates the logical flow and relationship between the experimental

measurements and the derived thermochemical properties for gaseous Boron triiodide.

Experimental Measurements

Derived Properties

Bomb Calorimetry
(for solid BI3) ΔfH°(solid)

Vapor Pressure Measurement
(e.g., Knudsen Effusion) ΔH°sublimation

Spectroscopic Analysis
(IR, Raman) S°(gas)

Cp°(gas)

ΔfH°(gas)

Click to download full resolution via product page

Thermochemical property determination workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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